Cas no 899971-65-4 (N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899971-65-4
• MF: C₁₅H₁₄FN₅O₃
• MW: 331.301765918732
• CID: 5490843
• Update Time: 2025-10-20

N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(4-fluorophenyl)-1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-
• N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C15H14FN5O3/c16-10-1-3-11(4-2-10)19-13(23)8-20-9-17-14-12(15(20)24)7-18-21(14)5-6-22/h1-4,7,9,22H,5-6,8H2,(H,19,23)
• InChI Key： QSAJGQSXRPCVFO-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(F)C=C2)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Research Briefing on N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS: 899971-65-4)

In recent years, the compound N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS: 899971-65-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory and oncological diseases. The following briefing provides an overview of the latest research findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular interactions and signaling pathways influenced by 899971-65-4. Research indicates that this compound exhibits high selectivity for specific kinase targets, including members of the Janus kinase (JAK) family and phosphoinositide 3-kinase (PI3K) pathways. These findings are particularly relevant for the development of targeted therapies for autoimmune disorders and cancers, where dysregulation of these pathways is a hallmark feature. In vitro and in vivo studies have demonstrated the compound's ability to inhibit pro-inflammatory cytokine production and suppress tumor cell proliferation, further underscoring its therapeutic potential.

Pharmacokinetic studies of 899971-65-4 have revealed favorable absorption and distribution profiles, with notable oral bioavailability and tissue penetration. The compound's metabolic stability and low toxicity in preclinical models suggest a promising safety profile for future clinical development. However, challenges remain in optimizing its formulation to enhance solubility and reduce potential off-target effects. Recent advancements in prodrug design and nanoparticle-based delivery systems are being explored to address these limitations and improve the compound's therapeutic index.

In conclusion, N-(4-fluorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide represents a promising candidate for further drug development. Its unique pharmacological properties and selective kinase inhibition make it a valuable tool for both basic research and clinical applications. Ongoing studies are expected to provide deeper insights into its mechanism of action and expand its potential therapeutic indications. Researchers and industry stakeholders are encouraged to collaborate in advancing this compound through the drug development pipeline, with the ultimate goal of addressing unmet medical needs in oncology and immunology.